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Compound of Interest

Compound Name: rac N-Benzyl Nebivolol-d4

Cat. No.: B565569 Get Quote

This technical guide provides a comprehensive overview of the safety and handling procedures

for rac N-Benzyl Nebivolol-d4, a deuterated derivative of a protected form of Nebivolol. The

information is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Compound Identification and Properties
rac N-Benzyl Nebivolol-d4 is the deuterium-labeled version of rac N-Benzyl Nebivolol, which

serves as a protected intermediate in the synthesis of Nebivolol, a cardioselective β1 receptor

blocker used in the treatment of hypertension. The deuteration is often utilized in

pharmacokinetic and metabolic studies.[1][2]
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Identifier Value Source

Chemical Name

2-[benzyl-[1,1-dideuterio-2-(6-

fluoro-3,4-dihydro-2H-

chromen-2-yl)-2-

hydroxyethyl]amino]-2,2-

dideuterio-1-(6-fluoro-3,4-

dihydro-2H-chromen-2-

yl)ethanol

[3]

CAS Number 1246814-48-1 [2][4][5][6]

Molecular Formula C₂₉H₂₇D₄F₂NO₄ [2][5][6]

Molecular Weight 499.58 g/mol [2][6]

Synonyms
(Rac)-N-Benzyl Nebivolol-d4,

Protected Nebivolol-d4
[1][7]

Physical Form Pale Brown Semi-Solid [7]

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, Methanol
[7]

Hazard Identification and Safety Precautions
A specific Safety Data Sheet (SDS) for rac N-Benzyl Nebivolol-d4 is not readily available in

the public domain. Therefore, the following hazard identification and safety precautions are

based on information for the non-deuterated parent compound, Nebivolol, and general

principles of laboratory safety for handling chemical compounds. It is imperative to handle this

compound with care, assuming it may possess hazards similar to its non-deuterated analogue.

Potential Hazards (inferred from related compounds):

Reproductive Toxicity: Nebivolol is suspected of damaging fertility or the unborn child.[8]

Acute Toxicity: While data for the N-benzyl derivative is scarce, overdose of Nebivolol can

lead to adverse effects.[8]
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Skin and Eye Irritation: As with many chemical compounds, direct contact may cause skin

(dermatitis) or eye irritation.[8][9]

Respiratory Tract Irritation: Inhalation of dust or aerosols may cause respiratory irritation.[8]

[9]

Recommended Personal Protective Equipment (PPE):

Protection Type Recommendation Source

Eye Protection
Safety glasses or chemical

safety goggles.
[8][9]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or latex).
[8]

Skin and Body Protection
Laboratory coat or other

appropriate protective clothing.
[8][9]

Respiratory Protection

Generally not required under

normal use. If dust or aerosols

are generated, use a

NIOSH/MSHA approved

respirator.

[8][9]

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of rac N-Benzyl Nebivolol-d4
and to ensure the safety of laboratory personnel.
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Procedure Recommendation Source

Handling

Avoid contact with skin, eyes,

and clothing. Avoid ingestion

and inhalation. Handle in a

well-ventilated area, preferably

a fume hood. Avoid dust

formation.

[9]

Storage

Store in a tightly closed

container in a dry and well-

ventilated place. For long-term

stability, refrigeration is

recommended. Store under an

inert atmosphere.

[9]

Shipping Temperature Room Temperature. [7]

Incompatible Materials Oxidizing agents. [9]

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, the following procedures, based on general

handling of chemical compounds, should be followed.
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Situation Action Source

Spillage

Sweep up the material and

place it in a suitable, closed

container for disposal. Prevent

the product from entering

drains.

[9]

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. If skin irritation

persists, seek medical

attention.

[9]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[9]

Ingestion

If swallowed, call a physician

or poison control center. Rinse

mouth with water. Do not

induce vomiting.

[8]

Inhalation
Move to fresh air. If symptoms

occur, seek medical attention.
[9]

Experimental Protocol: Synthesis of N-Benzyl
Nebivolol
While a specific protocol for the deuterated compound is not detailed, the synthesis of the non-

deuterated rac N-Benzyl Nebivolol is a key step in the production of Nebivolol. The following is

a representative protocol.[10]

Objective: To synthesize N-Benzyl Nebivolol by coupling an epoxide intermediate with an

amino alcohol intermediate.

Materials:
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(±)-[1S(R)]-6-fluoro-3,4-dihydro-α-[[(phenylmethyl)amino]methyl]-2H-1-benzopyran-2-

methanol

6-Fluoro-2-(oxiran-2-yl)chroman

Isopropyl alcohol

Water

Procedure:

A mixture of (±)-[1S(R)]-6-fluoro-3,4-dihydro-α-[[(phenylmethyl)amino]methyl]-2H-1-

benzopyran-2-methanol (50 g) and 6-fluoro-2-(oxiran-2-yl)chroman (35 g) is prepared.

Isopropyl alcohol (150 ml) and water (150 ml) are added to the mixture.

The reaction mixture is heated to 65-70°C and maintained at this temperature for 16-18

hours.

After the reaction is complete, the mixture is cooled, and the product is isolated.

Workflow for dl-Nebivolol Synthesis
The synthesis of dl-Nebivolol involves the formation of rac N-Benzyl Nebivolol as a key

intermediate, followed by a debenzylation step.
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Intermediate Synthesis

Coupling Reaction

Final Product Synthesis
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Caption: Synthetic workflow for dl-Nebivolol production.

Disclaimer: The safety and handling information provided in this document is based on

available data for related compounds and general laboratory safety practices. A comprehensive

Safety Data Sheet (SDS) specific to rac N-Benzyl Nebivolol-d4 should be consulted if

available. All laboratory work should be conducted by trained professionals in accordance with

established safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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